3-((3-Fluorobenzyl)thio)-6-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Biological Activity and Medicinal Chemistry
- Adenosine Receptor Affinity : Compounds with structural similarities to the specified molecule have been studied for their binding affinity to bovine brain adenosine A1 and A2A receptors, showing selectivity for the A1 receptor subtype. This suggests potential applications in neuropharmacology, particularly in targeting adenosine receptor-mediated pathways (Biagi et al., 1999).
- Antitumor Activity : Certain derivatives have demonstrated in vitro antitumor activity against a range of cancer cell lines, indicating the potential of these compounds in cancer research and therapy (Bhat et al., 2009).
- Antiviral Properties : Studies have also revealed promising antiviral activity against the hepatitis-A virus, suggesting applications in the development of antiviral drugs (Shamroukh & Ali, 2008).
Chemical Synthesis and Structural Analysis
- Synthetic Pathways : Research into the synthesis of triazolopyridazine derivatives highlights innovative methods for creating these compounds, including oxidative intramolecular cyclization techniques. This could facilitate the development of new pharmaceuticals or chemical probes (Aggarwal et al., 2019).
- Crystal Structure Characterization : Detailed studies on the crystal structures of triazolopyridazine derivatives offer insights into their molecular conformations, potentially guiding the design of compounds with desired biological activities (Sallam et al., 2021).
Antimicrobial and Antioxidant Activities
- Antimicrobial Evaluations : Several triazolopyridazine derivatives have been assessed for their antimicrobial properties, indicating their potential as novel antibacterial agents (Prakash et al., 2011).
- Antioxidant Activity : Some studies have also explored the antioxidant capabilities of these compounds, which could be relevant in designing drugs to mitigate oxidative stress-related diseases (Hanif et al., 2012).
Properties
IUPAC Name |
6-(4-fluorophenyl)-3-[(3-fluorophenyl)methylsulfanyl]-[1,2,4]triazolo[4,3-b]pyridazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H12F2N4S/c19-14-6-4-13(5-7-14)16-8-9-17-21-22-18(24(17)23-16)25-11-12-2-1-3-15(20)10-12/h1-10H,11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VXOFXHOWARFTRU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)CSC2=NN=C3N2N=C(C=C3)C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H12F2N4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.